2-Oxa-8-azaspiro[4.5]decan-4-one hydrochloride

• IUPAC Name: 2-oxa-8-azaspiro[4.5]decan-4-one;hydrochloride
• InChI: InChI=1S/C8H13NO2.ClH/c10-7-5-11-6-8(7)1-3-9-4-2-8;/h9H,1-6H2;1H
• InChI Key: INZJGODSYKHRIK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12COCC2=O.Cl
• Molecular Formula: C8H14ClNO2
• Molecular Weight: 191.65 g/mol
• CAS No.: 2306270-36-8

Description

2-Oxa-8-azaspiro[4.5]decan-4-one hydrochloride is a useful research compound. Its molecular formula is C8H14ClNO2 and its molecular weight is 191.66. The purity is usually 95%.
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Scientific Research Applications

Neuropharmacological Research

Oxcarbazepine, a compound used in the treatment of partial epilepsy, undergoes metabolism to form a derivative (MHD) that highlights the importance of specific chemical transformations in medicinal applications. This suggests that related compounds like 2-Oxa-8-azaspiro[4.5]decan-4-one hydrochloride could have potential applications in neuropharmacological research, particularly in the development of new therapeutic agents for neurological conditions (D. Schmidt & R. Sachdeo, 2000).

Molecular Pharmacology and Drug Design

The exploration of oxazolone moieties in synthetic chemistry and their pharmacological significance indicates a broad area of research where compounds like this compound could be investigated. Oxazolones are known for their diverse pharmacological activities, which include antimicrobial and anti-inflammatory effects. This suggests the potential for this compound to be studied in the context of drug design and discovery for various therapeutic applications (Neelottama Kushwaha & S. Kushwaha, 2021).

Antioxidant Research

Investigations into the antioxidant activity of various compounds provide another potential area of application for this compound. Studies have outlined the importance of assessing the antioxidant capacity of foods, botanicals, and nutritional supplements. Given the structural uniqueness of this compound, it could be of interest in studies aiming to discover new antioxidants with potential health benefits (I. Munteanu & C. Apetrei, 2021).

Safety and Hazards

The compound has been classified with the signal word “Warning” and hazard statements H315, H319, H335. The precautionary statements include P261, P305, P351, P338.

Future Directions

The compound is promising for the production of important biologically active compounds. It is closely related to gemcitabine, a well-known and widely used anticancer drug, suggesting potential applications in medical and pharmaceutical research.